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Compound of Interest

Compound Name: tert-Butoxycyclohexane

Cat. No.: B15481320

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents is paramount. This document provides essential, step-by-step
guidance for the proper disposal of tert-Butoxycyclohexane, ensuring laboratory safety and
regulatory compliance.

Immediate Safety and Handling Precautions

tert-Butoxycyclohexane is a flammable liquid and vapor, necessitating careful handling to
mitigate risks.[1][2] Before beginning any disposal procedure, ensure you are in a well-
ventilated area and wearing the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

o Skin Protection: Chemical-resistant gloves (such as nitrile rubber) and protective clothing are
required to prevent skin contact.[2]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required. However, if vapors or mists are generated, a gas mask
may be necessary.[1]

Handling:
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Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][2][3]

[4]

Use only non-sparking tools and explosion-proof equipment to prevent ignition.[2][3]

Ground and bond containers and receiving equipment to prevent static discharge.[2][3][4]

Avoid breathing vapors or mists.[4][5]

Step-by-Step Disposal Procedure

The primary method for the disposal of tert-Butoxycyclohexane is to consign it to a licensed
waste disposal contractor.[1][3][5] Adherence to local, state, and federal regulations is crucial.

» Container Management:

o Ensure the original container is tightly closed.[1][2][3] If the original container is damaged,
transfer the waste to a suitable, properly labeled, and closed container for disposal.

o Label the waste container clearly as "Hazardous Waste" and include the full chemical
name: "tert-Butoxycyclohexane".

e \Waste Collection:

o Collect waste tert-Butoxycyclohexane in a designated, compatible container. Do not mix
with other waste streams unless explicitly permitted by your institution's hazardous waste
management plan.

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[3]

« Arrange for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup and disposal.

o Provide the waste disposal contractor with a copy of the Safety Data Sheet (SDS) for tert-
Butoxycyclohexane.
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e Spill Management:

o

In the event of a spill, evacuate the area and remove all sources of ignition.[4]

o Contain the spill using a non-combustible absorbent material such as sand, earth, or
vermiculite.[5]

o Collect the absorbent material and spilled chemical using non-sparking tools and place it
in a suitable container for disposal.[2][3]

o Do not allow the spilled material to enter drains or waterways.[4][5]

Quantitative Data for tert-Butoxycyclohexane

The following table summarizes key quantitative data for tert-Butoxycyclohexane, compiled
from safety data sheets.

Property Value

Molecular Formula C10H200

Molecular Weight 156.27 g/mol

Appearance Colorless liquid

Odor Odorless

Boiling Point 171 °C/339.8 °F @ 760 mmHg
Melting Point -41°C/-41.8 °F

Flash Point 40 °C /104 °F

Vapor Pressure 4 hPa @ 32 °C

Specific Gravity 0.810

Explosion Limits Lower: 0.6%, Upper: 5.4%
Water Solubility 2.1 g/L (20°C)

Source: Fisher Scientific, Thermo Fisher Scientific Safety Data Sheets[2][3]
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Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. For detailed methodologies involving the use of tert-
Butoxycyclohexane, please refer to your specific research protocols and the relevant

scientific literature.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of tert-

Butoxycyclohexane.
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Caption: Logical workflow for the proper disposal of tert-Butoxycyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15481320#tert-butoxycyclohexane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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